Cas no 74182-45-9 (ethyl 6-bromo-2-oxo-1,3-benzoxazole-3(2H)-carboxylate)

• Product Name: ethyl 6-bromo-2-oxo-1,3-benzoxazole-3(2H)-carboxylate
• CAS No: 74182-45-9
• MF: C₁₀H₈BrNO₄
• MW: 286.078822135925
• CID: 1769844
• PubChem ID: 52955
• Update Time: 2025-04-21

ethyl 6-bromo-2-oxo-1,3-benzoxazole-3(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromo-2-oxo-1,3-benzoxazole-3(2H)-carboxylate
• ethyl 6-bromo-2-oxo-1,3-benzoxazole-3-carboxylate
• 6-Bromo-3-etoksykarbonylobenzoksazolinon-2
• AKOS025172497
• SR-01000078254-1
• CCG-103390
• 74182-45-9
• SR-01000078254
• Oprea1_207539
• 6-Bromo-3-etoksykarbonylobenzoksazolinon-2 [Polish]
• HMS1607F19
• DTXSID80225158
• 3(2H)-BENZOXAZOLECARBOXYLIC ACID, 6-BROMO-2-OXO-, ETHYL ESTER
• 6-Bromo-2-oxo-3(2H)-benzoxazolecarboxylic acid ethyl ester

• Inchi： 1S/C10H8BrNO4/c1-2-15-9(13)12-7-4-3-6(11)5-8(7)16-10(12)14/h3-5H,2H2,1H3
• InChI Key： IIQXDOBAOJWNQM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OC(N2C(=O)OCC)=O

Computed Properties

• Exact Mass: 284.96367g/mol
• Monoisotopic Mass: 284.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų